Cas no 1384719-55-4 (2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide)

• Product Name: 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide
• CAS No: 1384719-55-4
• MF: C₁₅H₂₅N₅O₂
• MW: 307.39130282402
• CID: 5869159
• PubChem ID: 72122029
• Update Time: 2025-10-30

2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1269081328
• EN300-26683383
• 1384719-55-4
• 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide
• AKOS033218396

• Inchi： 1S/C15H25N5O2/c1-12-9-18(11-15(22)17-4-3-16)10-14(12)20-7-5-19(6-8-20)13(2)21/h12,14H,4-11H2,1-2H3,(H,17,22)
• InChI Key： IVHBOVWBRIETCC-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C)C(C1)N1CCN(C(C)=O)CC1)NCC#N

Computed Properties

• Exact Mass: 307.20082506g/mol
• Monoisotopic Mass: 307.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide

Introduction to 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide (CAS No. 1384719-55-4)

2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1384719-55-4, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The presence of multiple functional groups, including acetylpiperazine, methylpyrrolidine, and cyanomethyl functionalities, contributes to its complex reactivity and biological relevance.

The compound's structure is characterized by a central pyrrolidine ring substituted with a piperazine moiety at the 3-position and an acetyl group at the 4-position of the piperazine ring. This arrangement creates a highly versatile scaffold that can interact with various biological targets. The N-(cyanomethyl)acetamide moiety further enhances its potential as a pharmacophore, providing sites for hydrogen bonding and other non-covalent interactions with biological receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide make it a promising candidate for such applications. Studies have suggested that the compound may interact with serotonin receptors, potentially leading to effects similar to those observed with known serotonergic agents. This has opened up avenues for research into its potential therapeutic applications in conditions such as depression, anxiety, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The combination of the acetylpiperazine and methylpyrrolidine moieties provides a rich chemical space for structural optimization. By modifying these regions, researchers can fine-tune the pharmacological properties of the compound, aiming to enhance its efficacy, selectivity, and safety profile. This approach aligns with the broader trend in drug development towards rational design based on detailed structural analysis.

The cyanomethyl group in the compound's structure also plays a crucial role in its reactivity and biological activity. This functionality can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are often exploited in synthetic chemistry. Additionally, the electron-withdrawing nature of the cyano group can influence the electronic properties of adjacent atoms, affecting how the molecule interacts with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide. By employing techniques such as molecular docking and quantum mechanical calculations, researchers can simulate how the compound binds to its intended targets at an atomic level. These computational methods have significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental testing.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes are typically required to construct the desired framework while maintaining high yields and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing chiral centers and functional groups with high precision.

In conclusion, 2-[3-(4-acetylpiperazin-1-yl)-4-methylpyrrolidin-1-yl]-N-(cyanomethyl)acetamide represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activity. Its multifaceted functionality makes it a versatile scaffold for further medicinal chemistry exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents for various neurological and psychiatric disorders.